Yadanzioside M

cytotoxicity leukemia H9 cells
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C34H40O16
Molecular Weight 704.7 g/mol
Cat. No. B15590425
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameYadanzioside M
Molecular FormulaC34H40O16
Molecular Weight704.7 g/mol
Structural Identifiers
InChIInChI=1S/C34H40O16/c1-13-15-9-18-33-12-46-34(31(44)45-3,26(33)24(29(43)49-18)50-28(42)14-7-5-4-6-8-14)27(41)23(40)25(33)32(15,2)10-16(19(13)36)47-30-22(39)21(38)20(37)17(11-35)48-30/h4-8,10,13,15,17-18,20-27,30,35,37-41H,9,11-12H2,1-3H3/t13-,15-,17+,18+,20+,21-,22+,23+,24+,25+,26+,27-,30+,32-,33+,34-/m0/s1
InChIKeyQHFGKHHBXLUOJV-ROCAPRSOSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Yadanzioside M: Definition and Research Applications


Yadanzioside M is a quassinoid glycoside isolated from the seeds of Brucea javanica (L.) Merr, a medicinal plant traditionally used for dysentery, malaria, and solid tumors [1]. It belongs to the C20 quassinoid family, characterized by a highly oxygenated tetracyclic scaffold, with a molecular formula of C34H40O16 and a molecular weight of 704.67 g/mol . Yadanzioside M has been reported to exhibit anti-cancer activity in cellular assays [2].

Glycoside form Aqueous solubility supports cell-based assay workflows without organic co-solvents
Differentiation profile Reported HL-60 differentiation induction distinct from primarily cytotoxic quassinoids
Mechanistic studies Purified single compound required for reproducible target engagement and dosing

Why Chemical Specificity Matters for Yadanzioside M


Quassinoids from Brucea javanica exhibit a wide spectrum of cytotoxic potencies and selectivity profiles, ranging from sub-nanomolar to high micromolar IC50 values depending on subtle structural variations [1]. Glycosylation, in particular, dramatically attenuates potency compared to the aglycone form: yadanzioside M, a glycoside, demonstrates micromolar activity (IC50 7 μM against H9 cells), whereas non-glycosylated quassinoids like bruceantin achieve sub-nanomolar potency . Furthermore, individual yadanziosides differ in their molecular targets and mechanisms—some inhibit NF-κB, others modulate PI3K/Akt signaling—making functional substitution without target validation risky [2].

Aglycone mismatch

Non-glycosylated analogs (e.g., bruceolide) lack aqueous solubility and may not replicate cell-based assay conditions without formulation changes.

Activity profile shift

Cytotoxic quassinoids (e.g., Bruceosides D–F) may not reproduce differentiation-inducing endpoints; substitution risks pathway-response mismatch.

Extract variability

Crude Brucea extracts vary in glycoside content; only purified Yadanzioside M supports consistent dosing and data interpretability.

Differentiating Yadanzioside M from Structural Analogs


Differentiation Induction in Leukemia Models

Yadanzioside M exhibited an IC50 of 7 μM against H9 human lymphocytic leukemia cells . In comparison, the aglycone quassinoid bruceantin demonstrates an IC50 of 0.5-2 nM against P388 murine leukemia cells [1], representing a >1,000-fold difference in potency. While the assays differ in cell line (H9 vs P388), the disparity aligns with the class-level observation that glycosylation of quassinoids substantially reduces cytotoxicity [2].

Differentiation in HL-60
Cross-study comparable
Active in HL-60 promyelocytic leukemia cell differentiation assays
Supports non-cytotoxic differentiation-pathway research
Quantitative differentiation data not publicly available
cytotoxicity leukemia H9 cells

Cytotoxicity Profile vs. Bruceosides D-F

Yadanzioside M is a glycoside bearing a sugar moiety at the C-3 position, whereas potent aglycones like bruceantin and brusatol lack this glycosylation [1]. The aglycone of yadanzioside O, prepared from brusatol, exhibited significant antitumor activity against P388 leukemia, while the glycosylated parent compounds showed no reported activity [2]. This is consistent with the general SAR trend that 3-O-glycosylation markedly reduces cytotoxicity compared to the corresponding aglycones [3].

Cytotoxicity vs. Bruceosides D–F
Cross-study comparable
Yadanzioside M profile not publicly quantified; Bruceosides D–F log GI50 range -4.14 to -5.72
Distinct selectivity fingerprint may not transfer; cell-line panel data require validation
Comparative quantitative data currently unavailable
structure-activity relationship glycoside quassinoid

Glycosylation and Aqueous Solubility

Yadanzioside M has a molecular weight of 704.67 g/mol (C34H40O16) . In contrast, Yadanzioside A has a molecular weight of 620.7 g/mol (C32H44O16) [1], and Yadanzioside P has a molecular weight of 704.7 g/mol (C34H46O16) [2]. While Yadanzioside P shares the same nominal molecular weight as Yadanzioside M, they differ in exact mass and molecular formula (six additional hydrogens in P). Commercial sources offer Yadanzioside M at ≥98% purity by HPLC .

Glycosylation & solubility
Class-level inference
Glycoside confers enhanced aqueous solubility vs. aglycones
Supports aqueous dosing in cell-based and in vivo models without solubilizing agents
Quantitative solubility not reported; class-level prediction
molecular weight purity quality control

Key Research Applications of Yadanzioside M


Leukemia Differentiation Therapy Research

Yadanzioside M serves as a key glycosylated reference compound in structure-activity relationship (SAR) studies aimed at understanding how 3-O-glycosylation modulates quassinoid potency, cellular uptake, and target engagement [1]. Its micromolar IC50 (7 μM) contrasts sharply with the sub-nanomolar potency of aglycones like bruceantin, making it ideal for delineating the impact of sugar moieties on biological activity .

Quassinoid SAR Studies

Due to its well-defined molecular weight (704.67) and availability at high purity (≥98%), Yadanzioside M is suitable as an analytical standard for HPLC and LC-MS fingerprinting of Brucea javanica extracts [2]. Its distinct retention time and mass signature enable reliable identification and quantification in complex botanical matrices [3].

Analytical Standard for Brucea javanica QC

Yadanzioside M has demonstrated cytotoxicity against H9 lymphocytic leukemia cells (IC50 = 7 μM) . While less potent than aglycone quassinoids, this activity level is sufficient for investigating the compound's mechanism of action in leukemia models, particularly when combined with inhibitors of NF-κB or PI3K/Akt pathways [4].

Application
Selection Property
Validation Focus
Leukemia cell differentiation mechanism studies
Differentiation-inducing profile in HL-60 cells
Cellular differentiation endpoints and pathway mapping
Quassinoid structure-activity relationship (SAR) panels
Glycosylation-dependent solubility and selectivity
Comparative cell-line potency and solubility profiling
Botanical extract standardization and QC
Authenticated glycoside marker compound
LC-MS/HPLC method reproducibility and batch consistency

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

51 linked technical documents
Explore Hub


Quote Request

Request a Quote for Yadanzioside M

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.